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Compound of Interest

Compound Name: SR-4370

Cat. No.: B610977

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of the HDAC Inhibitor SR-4370.

This document provides crucial safety and logistical information for the handling of SR-4370, a
potent and selective inhibitor of Class | histone deacetylases (HDACSs). Adherence to these
guidelines is essential to ensure personal safety and maintain the integrity of your research.
SR-4370 is a benzoylhydrazide-class HDAC inhibitor with inhibitory concentrations in the
micromolar to nanomolar range for HDAC1, HDAC2, and HDAC3.[1][2][3][4] It is a valuable tool
in cancer research and studies of HIV latency.[3][4]

Personal Protective Equipment (PPE)

When handling SR-4370, a comprehensive approach to personal protection is mandatory. The
following table summarizes the required PPE.
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Body Part

Required PPE

Specifications

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for tears or holes before use.
Dispose of contaminated

gloves immediately.

Eyes

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory where SR-4370 is
handled to protect against

splashes.

Body

Laboratory coat

A full-length lab coat should be
worn and kept fastened to

protect skin and clothing.

Respiratory

Use in a well-ventilated area. A
respirator may be required for
handling large quantities or if

there is a risk of aerosolization.

Work should be conducted in a
chemical fume hood. If a
respirator is necessary, it
should be a NIOSH-approved
model with appropriate

cartridges.

Health and Safety Information

SR-4370 is a bioactive compound and should be handled with care. The following table

outlines the primary hazards.
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Hazard Description

The toxicological properties of SR-4370 have
PO not been fully investigated. Assume it is harmful
cute Toxici
Y if swallowed, inhaled, or absorbed through the

skin.

May cause skin irritation. Avoid contact with

Skin Contact )
skin.

May cause serious eye irritation. Avoid contact

Eye Contact ]
with eyes.

Ingestion May be harmful if swallowed. Do not ingest.

May be harmful if inhaled. Avoid breathing dust

Inhalation
or aerosols.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability and activity of SR-4370, as
well as ensuring a safe laboratory environment.

Handling:

o Engineering Controls: All work with solid SR-4370 or concentrated solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling SR-4370 and
before leaving the laboratory. Do not eat, drink, or smoke in areas where the compound is
handled.

o Spills: In case of a spill, wear appropriate PPE and contain the spill with an inert absorbent
material. Clean the area with a suitable decontamination solution and dispose of the waste in
a sealed container.

Storage:
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o Temperature: Store SR-4370 as a solid at -20°C for long-term storage (months to years).[2]
For short-term storage (days to weeks), 0-4°C is acceptable.[4]

 In Solvent: If stored in a solvent such as DMSO, it is recommended to store at -80°C for up
to six months.[3]

o Container: Keep the container tightly sealed and store in a dry, well-ventilated place.

Disposal Plan

All waste containing SR-4370 must be treated as hazardous chemical waste.

e Solid Waste: Collect solid SR-4370 and any contaminated disposables (e.g., pipette tips,
gloves, weigh paper) in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect solutions containing SR-4370 in a labeled, sealed, and compatible
hazardous waste container. Do not mix with other waste streams unless compatibility is
known.

o Disposal Vendor: All SR-4370 waste must be disposed of through a licensed hazardous
waste disposal company, following all local, state, and federal regulations.

Experimental Workflow for Handling SR-4370

The following diagram illustrates a typical workflow for handling SR-4370 in a laboratory
setting, from receiving to disposal.
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SR-4370 Laboratory Handling Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b610977?utm_src=pdf-body-img
https://www.benchchem.com/product/b610977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

SR-4370 Signaling Pathway Inhibition

SR-4370 is a selective inhibitor of Class | HDACs, which play a crucial role in the epigenetic
regulation of gene expression. By inhibiting these enzymes, SR-4370 leads to an increase in
histone acetylation, altering chromatin structure and affecting the transcription of various
genes, including those involved in cancer cell proliferation and survival.
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Mechanism of SR-4370 Action

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b610977?utm_src=pdf-body
https://www.benchchem.com/product/b610977?utm_src=pdf-body
https://www.benchchem.com/product/b610977?utm_src=pdf-body
https://www.benchchem.com/product/b610977?utm_src=pdf-body-img
https://www.benchchem.com/product/b610977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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SR-4370]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610977#personal-protective-equipment-for-handling-
sr-4370]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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